Cas no 19973-20-7 (4-Piperidinol, 4-ethynyl-1,2,5-trimethyl-)

4-Piperidinol, 4-ethynyl-1,2,5-trimethyl- structure
19973-20-7 structure
Product Name:4-Piperidinol, 4-ethynyl-1,2,5-trimethyl-
CAS No:19973-20-7
MF:C10H17NO
MW:167.248082876205
CID:1389510
PubChem ID:3761845
Update Time:2025-04-20

4-Piperidinol, 4-ethynyl-1,2,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Piperidinol, 4-ethynyl-1,2,5-trimethyl-
    • 4-ethynyl-1,2,5-trimethylpiperidin-4-ol
    • 19973-20-7
    • NCGC00336306-01
    • 1,2,5-trimethyl-4-ethynyl-4-piperidol
    • STK733559
    • AB01330897-02
    • Oprea1_828763
    • DTXSID30396064
    • AKOS003604518
    • Inchi: 1S/C10H17NO/c1-5-10(12)6-9(3)11(4)7-8(10)2/h1,8-9,12H,6-7H2,2-4H3
    • InChI Key: FEJXBZLEEWFRFF-UHFFFAOYSA-N
    • SMILES: OC1(C#C)CC(C)N(C)CC1C

Computed Properties

  • Exact Mass: 167.13111
  • Monoisotopic Mass: 167.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
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